Cas no 17051-85-3 (Methanediamine,N,N'-bis(p-sulfanilylphenyl)- (8CI))

• Product Name: Methanediamine,N,N'-bis(p-sulfanilylphenyl)- (8CI)
• CAS No: 17051-85-3
• MF: C₂₅H₂₄N₄O₄S₂
• MW: 508.612462997437
• CID: 190468
• PubChem ID: 234405
• Update Time: 2025-04-19

Methanediamine,N,N'-bis(p-sulfanilylphenyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Methanediamine,N,N'-bis(p-sulfanilylphenyl)- (8CI)
• 2,3-bis(bromomethyl)oxirane
• 17051-85-3
• DTXSID70937778
• N,N'-Bis[4-(4-aminobenzene-1-sulfonyl)phenyl]methanediamine
• NSC34241
• NSC-34241

• Inchi： 1S/C25H24N4O4S2/c26-18-1-9-22(10-2-18)34(30,31)24-13-5-20(6-14-24)28-17-29-21-7-15-25(16-8-21)35(32,33)23-11-3-19(27)4-12-23/h1-16,28-29H,17,26-27H2
• InChI Key： VADVTIFAQQSRHF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)NCNC1C=CC(=CC=1)S(C1C=CC(=CC=1)N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 508.12412
• Monoisotopic Mass: 508.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 161Ų

Experimental Properties

• PSA: 144.38
• LogP: 7.46810